Cas no 1286728-58-2 (N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide)

• Product Name: N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• CAS No: 1286728-58-2
• MF: C₁₈H₂₄N₄O₃S₂
• MW: 408.538161277771
• CID: 6234121
• PubChem ID: 52906583
• Update Time: 2025-06-11

N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• 1286728-58-2
• VU0519998-1
• N-cyclopentyl-4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• AKOS024518016
• F5773-0408
• N-cyclopentyl-4-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazine-1-carboxamide

• Inchi： 1S/C18H24N4O3S2/c1-27(24,25)14-6-7-15-16(12-14)26-18(20-15)22-10-8-21(9-11-22)17(23)19-13-4-2-3-5-13/h6-7,12-13H,2-5,8-11H2,1H3,(H,19,23)
• InChI Key： MSUQBWADECAMAG-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C(NC2CCCC2)=O)CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 408.12898299g/mol
• Monoisotopic Mass: 408.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 119Ų

Additional information on N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide

N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide and Its Significance in Modern Chemical Biology

N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide (CAS No. 1286728-58-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, combines a piperazine moiety with a benzothiazole scaffold, making it a promising candidate for various therapeutic applications. The presence of a cyclopentyl group and a methanesulfonyl substituent further enhances its pharmacological potential, enabling interactions with biological targets that could lead to novel treatments for a range of diseases.

The benzothiazole ring system is well-documented for its biological activity, often serving as a core structure in drug discovery. Specifically, the 1,3-benzothiazole moiety found in N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide has been extensively studied for its role in modulating various cellular processes. Recent research has highlighted the benzothiazole derivatives as effective scaffolds for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The methanesulfonyl group adds an additional layer of functionality, contributing to the compound's ability to engage with specific enzymes and receptors.

In the context of drug development, the piperazine ring is particularly noteworthy. Piperazine derivatives are known for their ability to act as neurotransmitter receptor antagonists and agonists, making them valuable in the treatment of neurological disorders. The incorporation of a cyclopentyl group into the piperazine moiety in N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide enhances its solubility and bioavailability, which are critical factors in drug design. This structural modification allows the compound to penetrate biological membranes more effectively, potentially improving its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide with biological targets with high accuracy. These studies have revealed that the compound exhibits strong binding potential to certain enzymes and receptors implicated in metabolic diseases and cancer. For instance, preliminary computational models suggest that this compound may inhibit the activity of enzymes involved in tumor proliferation and angiogenesis, making it a promising candidate for further investigation in oncology research.

The synthesis of N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced catalytic systems and green chemistry principles to optimize the synthetic route, minimizing waste and improving efficiency. These efforts align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Evaluation of N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide in preclinical models has provided valuable insights into its pharmacological profile. Initial studies indicate that the compound exhibits favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. Additionally, preliminary toxicology assessments have shown that the compound is well-tolerated at relevant doses, suggesting its potential for safe clinical translation.

The integration of genomics and proteomics has further illuminated the therapeutic potential of N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide. By analyzing gene expression patterns and protein interactions in response to this compound, researchers have identified novel pathways that may be modulated by this molecule. These findings could pave the way for personalized medicine approaches, where therapeutic strategies are tailored to individual genetic profiles.

The future development of N-cyclopentyl-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide holds great promise as a therapeutic agent. Ongoing clinical trials are expected to provide definitive evidence of its efficacy in treating various diseases. Furthermore, ongoing research aims to explore derivative compounds that may enhance its therapeutic index while minimizing side effects. Collaborative efforts between academia and industry are essential to accelerate these developments and bring this promising compound to patients who need it most.